BE“GHE Foundational & Exploratory

Check Availability & Pricing

MitoTracker Green FM: A Technical Guide to its
Fluorescent Properties and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: mitoTracker Green FM

Cat. No.: B609064

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core fluorescent properties, mechanism of
action, and experimental protocols for MitoTracker Green FM, a widely used fluorescent dye
for labeling mitochondria in live cells.

Core Fluorescent and Physicochemical Properties

MitoTracker Green FM is a cell-permeant fluorescent dye that selectively labels mitochondria.
A key characteristic of this probe is that it is essentially non-fluorescent in aqueous solutions
and only becomes brightly fluorescent upon accumulation in the lipid-rich environment of the
mitochondria, resulting in a low background signal.[1]

Quantitative Data Summary

The spectral properties of MitoTracker Green FM are summarized below. These values are
crucial for configuring imaging systems, such as fluorescence microscopes and flow
cytometers, to ensure optimal signal detection.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b609064?utm_src=pdf-interest
https://www.benchchem.com/product/b609064?utm_src=pdf-body
https://www.benchchem.com/product/b609064?utm_src=pdf-body
https://www.aatbio.com/resources/quantum-yield/mitotracker_green_fm
https://www.benchchem.com/product/b609064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Excitation Maximum (Aex) 490 - 491 nm [2].[3]
Emission Maximum (Aem) 513 -516 nm [3].[1]

Extinction Coefficient (g)

93,500 cm—tM—1

[3]

Quantum Yield (®)

Not Reported

Recommended Laser Line

488 nm

[2]

Recommended Filter Set

530/30 nm bandpass

[2]

Key Features and Characteristics
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Feature

Description Reference(s)

Mechanism of Action

Passively diffuses across the

plasma membrane and

accumulates in mitochondria. A

mildly thiol-reactive

chloromethyl group then [41.[5]
covalently binds to

mitochondrial proteins,

primarily through cysteine

residues.

Membrane Potential

Dependence

There are conflicting reports.
Some studies assert that it
accumulates in mitochondria
regardless of membrane
potential, making it a marker
for mitochondrial mass.[1][5][6]
Other sources suggest its
initial accumulation is
dependent on the
mitochondrial membrane

potential.[3]

Fixability

Not fixable. The fluorescence
signal is lost after fixation with
aldehydes or alcohols.[3] It is
suitable for live-cell imaging

only.[1]

Photostability

Substantially more photostable
than rhodamine 123.[5] It
provides a robust signal even

at low concentrations.

Toxicity

Generally considered to have
low cytotoxicity at optimal
working concentrations.[6]
However, phototoxicity can

occur, leading to changes in
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mitochondrial morphology
(e.g., transformation from
tubular to spherical) and
impacting membrane potential.

Mechanism of Action and Staining Principle

MitoTracker Green FM provides a clear method for visualizing mitochondria in living cells. The
process involves several key steps from initial cell loading to fluorescent signal generation.
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Start: Prepare Live Cells

(Adherent or Suspension)

:

Prepare Working Solution
(e.g., 100-400 nM in media)

:

Incubate Cells with Probe
(15-45 min at 37°C)

:

Optional: Wash Cells
(with fresh media/buffer)

Image Live Cells Promptly

(DO NOT FIX)

Analyze via Microscopy
or Flow Cytometry

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [MitoTracker Green FM: A Technical Guide to its
Fluorescent Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609064#mitotracker-green-fm-fluorescent-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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